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Compound of Interest

Compound Name: Procyanidin C2

Cat. No.: B1252138 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This document provides a comprehensive guide to the

personal protective equipment (PPE), operational procedures, and disposal plans for

Procyanidin C2, a B-type proanthocyanidin trimer.[1] While specific hazard data for

Procyanidin C2 is limited, it is prudent to handle it as a potentially hazardous compound.

Hazard Identification and Personal Protective
Equipment (PPE)
Although a comprehensive Safety Data Sheet (SDS) specifically for Procyanidin C2 is not

readily available, information from SDSs for related procyanidins indicates that the primary

hazards are associated with its powdered form.[2][3][4] These include potential irritation upon

inhalation, skin, or eye contact. Therefore, a cautious approach to PPE is warranted.

Table 1: Recommended Personal Protective Equipment for Handling Procyanidin C2
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PPE Category Item Specification Rationale

Eye Protection Safety Goggles

Tightly fitting safety

goggles with side-

shields conforming to

EN 166 (EU) or

NIOSH (US)

standards.[2]

To protect eyes from

airborne powder

particles and potential

splashes of solutions.

Hand Protection
Chemical-resistant

gloves

Nitrile or other suitable

gloves that satisfy EU

Directive 89/686/EEC

and the standard EN

374.[2][4]

To prevent direct skin

contact with the

compound. Gloves

should be inspected

before use and

changed regularly.

Body Protection Laboratory Coat
Standard laboratory

coat.

To protect skin and

personal clothing from

contamination.

Respiratory Protection Respirator

An appropriate mask

or respirator, tested

and approved by

standards such as

NIOSH (US) or CEN

(EU), should be used

when handling the

powder outside of a

fume hood.[4]

To prevent inhalation

of fine dust particles.

Operational Plan: From Receipt to Experiment
A systematic workflow is crucial to minimize exposure and ensure the integrity of the

compound.

Experimental Workflow for Handling Procyanidin C2
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Caption: A step-by-step workflow for the safe handling of Procyanidin C2 in a laboratory

setting.

Detailed Methodologies:

Preparation: Before handling the compound, ensure that the designated workspace,

preferably a chemical fume hood, is clean and operational. All necessary PPE should be

worn correctly.

Handling Powder: When weighing the powdered Procyanidin C2, use anti-static weigh

boats and appropriate tools to minimize dust generation. Prepare stock solutions by slowly

adding the powder to the desired solvent to avoid splashing.

Experimental Use: During experimentation, maintain good laboratory practices. Avoid eating,

drinking, or smoking in the laboratory.[5]

Cleanup and Disposal: After use, decontaminate all surfaces and equipment. All waste

materials should be disposed of according to institutional and local regulations.

Disposal Plan
Proper disposal of chemical waste is critical for laboratory safety and environmental protection.

Table 2: Disposal Guidelines for Procyanidin C2 Waste

Waste Type Disposal Procedure

Solid Waste

Unused Procyanidin C2 powder and

contaminated materials (e.g., weigh boats,

pipette tips, gloves) should be collected in a

labeled, sealed container for hazardous

chemical waste.[2]

Liquid Waste

Solutions containing Procyanidin C2 should be

collected in an appropriate, labeled waste

container. Do not pour down the drain.

Contaminated Packaging
Dispose of as contaminated waste in

accordance with federal and local regulations.[2]
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Caption: A decision-making diagram for the proper segregation and disposal of Procyanidin
C2 waste.

In case of accidental release, it is important to have emergency procedures in place. For a

small spill, use personal protective equipment, avoid dust formation, and clean the area

thoroughly.[3] For larger spills, evacuate the area and follow institutional emergency protocols.

In the event of personal exposure, seek immediate medical attention and follow first-aid

measures outlined in the relevant SDS, such as rinsing the affected area with plenty of water.

[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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